Cas no 63725-87-1 (5-methyl-1-propyl-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 5-methyl-1-propyl-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 63725-87-1
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD01898130
• CID: 389984
• PubChem ID: 3125288
• Update Time: 2025-05-20

5-methyl-1-propyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2,3-dione, 5-methyl-1-propyl-
• 5-methyl-1-propylindole-2,3-dione
• CCG-106145
• SMR001397430
• 5-methyl-1-propylindoline-2,3-dione
• 5-methyl-1-propyl-2,3-dihydro-1H-indole-2,3-dione
• 63725-87-1
• 5-Methyl-1-propyl-indole-2,3-dione
• HMS2228M14
• BDBM67055
• SBB038754
• MLS002473335
• Z111676408
• SCHEMBL13546141
• EN300-343563
• Cambridge id 6137105
• HMS3340L07
• AKOS000246069
• SR-01000428944-1
• SB65801
• SR-01000428944
• 5-methyl-1-propyl-isatin
• CHEMBL1221554
• cid_3125288
• DTXSID20389546
• VFFQBMUPSVPUOR-UHFFFAOYSA-N

• MDL： MFCD01898130
• Inchi： 1S/C12H13NO2/c1-3-6-13-10-5-4-8(2)7-9(10)11(14)12(13)15/h4-5,7H,3,6H2,1-2H3
• InChI Key： VFFQBMUPSVPUOR-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=C(C)C=CC=2N1CCC)=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.4Ų

Additional information on 5-methyl-1-propyl-2,3-dihydro-1H-indole-2,3-dione

Introduction to 5-methyl-1-propyl-2,3-dihydro-1H-indole-2,3-dione (CAS No: 63725-87-1)

5-methyl-1-propyl-2,3-dihydro-1H-indole-2,3-dione, identified by its Chemical Abstracts Service (CAS) number 63725-87-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of 5-methyl-1-propyl-2,3-dihydro-1H-indole-2,3-dione incorporates a fused indole ring system with substituents that modulate its chemical properties and biological interactions. The presence of a methyl group at the 5-position and an isopropyl group at the 1-position contributes to its unique pharmacophoric features, making it a subject of interest for further exploration in drug discovery and development.

The synthesis and characterization of 5-methyl-1-propyl-2,3-dihydro-1H-indole-2,3-dione have been extensively studied to understand its reactivity and potential applications. The compound’s dione moiety at the 2 and 3 positions of the indole ring suggests possible roles as an intermediate in organic synthesis or as a precursor for more complex molecules. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy have been employed to elucidate its molecular structure and confirm its identity. These analytical methods provide critical insights into the compound’s purity, molecular weight, and functional groups, which are essential for evaluating its suitability in various chemical processes.

In recent years, there has been growing interest in indole derivatives due to their reported biological activities. 5-methyl-1-propyl-2,3-dihydro-1H-indole-2,3-dione has been investigated for its potential pharmacological effects, particularly in the context of antimicrobial, anti-inflammatory, and anticancer properties. Preclinical studies have demonstrated that certain indole-based compounds can interact with biological targets such as enzymes and receptors, leading to modulatory effects on cellular pathways. The structural flexibility of 5-methyl-1-propyl-2,3-dihydro-1H-indole-2,3-dione allows for modifications that can enhance its binding affinity and selectivity towards specific targets. This characteristic makes it a valuable scaffold for designing novel therapeutic agents.

The role of 5-methyl-1-propyl-2,3-dihydro-1H-indole-2,3-dione in medicinal chemistry extends beyond its direct therapeutic applications. It serves as a key intermediate in the synthesis of more complex indole derivatives with tailored biological activities. Researchers have leveraged this compound to develop libraries of molecules for high-throughput screening (HTS) campaigns aimed at identifying new drug candidates. The availability of 63725-87-1 in pure form facilitates these studies by ensuring consistent quality and reproducibility across experiments. Furthermore, the compound’s stability under various storage conditions makes it practical for long-term research projects.

Recent advancements in computational chemistry have also contributed to the understanding of 5-methyl-1-propyl-2,3-dihydro-1H-indole-2,3-dione’s interactions with biological systems. Molecular docking simulations and virtual screening techniques allow researchers to predict how this compound might bind to target proteins or enzymes. These predictions are supported by experimental validation through techniques such as X-ray crystallography or surface plasmon resonance (SPR). By integrating computational methods with experimental approaches, scientists can accelerate the discovery process and optimize the design of derivatives with improved pharmacological profiles.

The industrial significance of 5-methyl-1-propyl-2,3-dihydro-1H-indole-2,3-dione is underscored by its use in various chemical manufacturing processes. Its synthesis involves well-established organic reactions that highlight its versatility as a building block. The compound’s compatibility with different reaction conditions makes it suitable for large-scale production without compromising yield or purity. This aspect is particularly important for pharmaceutical companies that require high-quality intermediates for drug development pipelines.

As research continues to evolve, new applications for 5-methyl-1-propyl-2,3-dihydro-1H-indole-2,3-dione are likely to emerge. The integration of cutting-edge technologies such as artificial intelligence (AI) in drug discovery promises to uncover novel insights into this compound’s potential roles in treating complex diseases. AI-driven platforms can analyze vast datasets to identify patterns that may not be apparent through traditional methods. This approach could lead to innovative therapeutic strategies based on optimized derivatives of 63725-87-1.

The environmental impact of producing and utilizing 5-methyl-1-propyl - 2 , 3 - dihydro - 1 H - indole - 2 , 3 - dione is also an area of consideration in modern research practices. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption without compromising efficiency. Sustainable chemistry principles are being applied to optimize processes involved in the synthesis of this compound, ensuring alignment with global efforts toward environmental stewardship.

In conclusion,5-methyl - 1 - propyl - 2 , 3 - dihydro - 1 H - indole - 2 , 3 - dione ( CAS No: 63725 - 87 - 1 ) represents a promising compound with diverse applications in pharmaceutical research and industrial chemistry . Its unique structural features , coupled with ongoing advancements in synthetic methodologies and computational biology , position it as a valuable asset for future discoveries . As scientific understanding deepens , it is anticipated that this derivative will continue to play a pivotal role in shaping next-generation therapeutics .